Cas no 861559-78-6 (2,6-dibromo-4-chloro-3-methyl-aniline)

• Product Name: 2,6-dibromo-4-chloro-3-methyl-aniline
• CAS No: 861559-78-6
• MF: C₇H₆Br₂ClN
• MW: 299.390239238739
• CID: 1851333
• PubChem ID: 46738191
• Update Time: 2025-05-24

2,6-dibromo-4-chloro-3-methyl-aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-chloro-3-methyl-aniline
• 2,6-Dibromo-4-chloro-3-methylaniline
• Benzenamine, 2,6-dibromo-4-chloro-3-methyl-
• LogP
• 4-Chloro-2,6-dibromo-3-methylaniline
• DTXSID60674246
• FS-4378
• AKOS026672280
• MFCD11505663
• 861559-78-6

• MDL： MFCD11505663
• Inchi： 1S/C7H6Br2ClN/c1-3-5(10)2-4(8)7(11)6(3)9/h2H,11H2,1H3
• InChI Key： FHNWENFJPJPLCD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C)Cl)Br)N

Computed Properties

• Exact Mass: 298.85350Da
• Monoisotopic Mass: 296.85555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2,6-dibromo-4-chloro-3-methyl-aniline

Chemical Profile of 2,6-dibromo-4-chloro-3-methyl-aniline (CAS No. 861559-78-6)

2,6-dibromo-4-chloro-3-methyl-aniline, identified by the Chemical Abstracts Service Number (CAS No.) 861559-78-6, is a halogenated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound serves as a key intermediate in the synthesis of various biologically active molecules, reflecting its importance in modern chemical synthesis and medicinal chemistry.

The molecular structure of 2,6-dibromo-4-chloro-3-methyl-aniline consists of a benzene ring substituted with bromine atoms at the 2- and 6-positions, a chlorine atom at the 4-position, and a methyl group at the 3-position, along with an amino group. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block for further functionalization. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

In recent years, 2,6-dibromo-4-chloro-3-methyl-aniline has been explored in the development of novel therapeutic agents. Its halogenated aromatic core is a common motif in drugs targeting various diseases, including cancer and infectious disorders. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors that interact with specific biological targets. The bromine and chlorine atoms provide handles for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

One notable area of research involving 2,6-dibromo-4-chloro-3-methyl-aniline is in the synthesis of antitumor agents. The halogenated aniline scaffold is known to exhibit inhibitory activity against certain kinases and other enzymes overexpressed in cancer cells. By leveraging the reactivity of the halogen atoms, chemists have designed libraries of compounds that can be screened for their ability to disrupt tumor growth pathways. Preliminary studies have shown promising results with derivatives of 2,6-dibromo-4-chloro-3-methyl-aniline that exhibit significant cytotoxicity against various cancer cell lines while maintaining acceptable levels of selectivity.

Another emerging application of 2,6-dibromo-4-chloro-3-methyl-aniline is in the field of antimicrobial research. The structural features of this compound make it a suitable candidate for developing new antibiotics or antifungal agents. The halogen atoms facilitate its incorporation into heterocyclic frameworks that mimic natural products known to possess antimicrobial activity. Researchers are particularly interested in how modifications around the benzene ring can influence the spectrum of activity against resistant bacterial strains. This has led to innovative synthetic strategies aimed at optimizing the biological efficacy of 2,6-dibromo-4-chloro-3-methyl-aniline derivatives.

The synthetic methodologies for preparing 2,6-dibromo-4-chloro-3-methyl-aniline have also seen considerable development. Traditional approaches involve multi-step sequences starting from aniline derivatives, often requiring harsh conditions and multiple purification steps. However, modern techniques such as flow chemistry and catalytic processes have been employed to streamline these syntheses, improving yields and reducing environmental impact. For example, palladium-catalyzed cross-coupling reactions have enabled more efficient introductions of bromine and chlorine substituents onto pre-functionalized aromatic rings.

The safety profile of 2,6-dibromo-4-chloro-3-methyl-aniline is another critical aspect that has been thoroughly investigated. While handling this compound requires standard laboratory precautions due to its potential reactivity and toxicity, it does not fall under any hazardous or restricted categories under current regulations. Proper storage conditions and handling protocols ensure that its use in research settings remains safe and compliant with industry standards. Furthermore, efforts are ongoing to develop greener synthetic routes that minimize waste and hazardous byproducts.

In conclusion,2,6-dibromo-4-chloro-3-methyl-aniline (CAS No. 861559-78-6) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new therapeutic possibilities and innovative synthetic methods,2,6-dibromo-4-chloro-3-methyl-aniline will undoubtedly remain at the forefront of medicinal chemistry innovation.